Cas no 71475-41-7 (Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)-)

Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)- structure
71475-41-7 structure
Product Name:Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)-
CAS No:71475-41-7
MF:C12H17ClN2O
MW:240.729182004929
CID:575684
PubChem ID:306598
Update Time:2025-04-19

Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)-
    • 1-tert-butyl-3-[(3-chlorophenyl)methyl]urea
    • 3-tert-butyl-1-[(3-chlorophenyl)methyl]urea
    • AC1L797V
    • AC1Q1MN8
    • NSC204283
    • NSC-204283
    • N-(tert-butyl)-N'-(3-chlorobenzyl)urea
    • 71475-41-7
    • AKOS024337679
    • DTXSID50308467
    • Inchi: 1S/C12H17ClN2O/c1-12(2,3)15-11(16)14-8-9-5-4-6-10(13)7-9/h4-7H,8H2,1-3H3,(H2,14,15,16)
    • InChI Key: DBBDLJBJSHSEAA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CNC(NC(C)(C)C)=O

Computed Properties

  • Exact Mass: 240.10311
  • Monoisotopic Mass: 240.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
  • LogP: 3.71950

Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)- Related Literature

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